Cas no 21230-41-1 (2-methyl-2H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one)

• Product Name: 2-methyl-2H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• CAS No: 21230-41-1
• MF: C₆H₆N₄O
• MW: 150.138040065765
• MDL: MFCD24549737
• CID: 878900
• PubChem ID: 135546584
• Update Time: 2025-09-18

2-methyl-2H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 2,5-dihydro-2-methyl- (9CI)
• 2-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-one
• 2-methyl-2H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• 4H-Pyrazolo[3,4-d]pyrimidin-4-one,2,5-dihydro-2-methyl-(9ci)
• SCHEMBL25925119
• 21230-41-1
• EN300-1707692
• 2-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4(2H)-one
• WAA23041
• AKOS040693667
• Z1509146244
• MFCD24549737
• 2-METHYL-5H-PYRAZOLO[3,4-D]PYRIMIDIN-4-ONE
• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 2,5-dihydro-2-methyl-
• P17982
• CS-0051875
• DB-272467

• MDL： MFCD24549737
• Inchi： 1S/C6H6N4O/c1-10-2-4-5(9-10)7-3-8-6(4)11/h2-3H,1H3,(H,7,8,9,11)
• InChI Key： WBXDLPBLGCAUFX-UHFFFAOYSA-N
• SMILES： O=C1C2=CN(C)N=C2N=CN1

Computed Properties

• Exact Mass: 150.05416083g/mol
• Monoisotopic Mass: 150.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines